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Compound of Interest

Compound Name: Juniperonic acid

Cat. No.: B1238472 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized compounds like Juniperonic acid. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure and efficient research environment.

Chemical Identifier:

Name: Juniperonic acid

Synonyms: (5Z,11Z,14Z,17Z)-eicosatetraenoic acid, all-cis-5,11,14,17-eicosatetraenoic

acid[1]

Molecular Formula: C₂₀H₃₂O₂[1]

Molecular Weight: 304.47 g/mol [1]

Immediate Safety Precautions
While a specific Safety Data Sheet (SDS) for Juniperonic acid is not readily available, data

from structurally similar polyunsaturated fatty acids suggest that it should be handled with care,

following standard laboratory safety protocols. The hazards associated with similar fatty acids

range from mild skin and eye irritation to, in some cases, corrosive properties. Therefore, a

cautious approach is warranted.

Hazard Assessment:
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Potential Hazards: May cause skin and eye irritation upon direct contact. Ingestion or

inhalation of large quantities may be harmful.

Reactivity: Generally stable, but as an unsaturated fatty acid, it is susceptible to oxidation.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is crucial for minimizing exposure and ensuring personal safety.

The following table summarizes the recommended PPE for handling Juniperonic acid.

Body Part
Personal Protective
Equipment (PPE)

Specifications and
Recommendations

Eyes & Face

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

necessary when handling

larger quantities or if there is a

splash hazard.

Ensure compliance with

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

Hands Chemical-resistant gloves.

Nitrile gloves are a suitable

choice for handling fatty acids,

offering good chemical

resistance and dexterity.[3]

Always inspect gloves for tears

or punctures before use.

Body Laboratory coat.

A standard lab coat should be

worn to protect against minor

splashes and spills.

Respiratory

Not generally required under

normal laboratory conditions

with adequate ventilation.

If handling large quantities in a

poorly ventilated area, or if

aerosols may be generated, a

NIOSH-approved respirator

may be necessary.

Operational Plan: Step-by-Step Handling Protocol
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A systematic approach to handling Juniperonic acid will enhance safety and experimental

reproducibility.

Workflow for Handling Juniperonic Acid

Preparation Handling Cleanup & Storage

1. Prepare clean work area 2. Don appropriate PPE 3. Assemble all necessary materials 4. Weigh Juniperonic acid in a fume hood 5. Dissolve in an appropriate solvent 6. Perform experimental procedure 7. Clean work area 8. Dispose of waste properly 9. Store remaining acid

Juniperonic Acid Waste

Is it mixed with other hazardous waste?

Dispose as mixed hazardous waste

Yes

Is it in a solvent?

No

Dispose in designated solvent waste container

Yes

Dispose as solid chemical waste

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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